Cas no 39149-66-1 (Butanoic acid, 2-ethyl-3-oxo-, 1,1-dimethylethyl ester)

• Product Name: Butanoic acid, 2-ethyl-3-oxo-, 1,1-dimethylethyl ester
• CAS No: 39149-66-1
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 1506639
• Update Time: 2024-08-24

Butanoic acid, 2-ethyl-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-ethyl-3-oxo-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H18O3/c1-6-8(7(2)11)9(12)13-10(3,4)5/h8H,6H2,1-5H3
• InChI Key： GZNGAPMYYKLDEP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(CC)C(=O)C

Computed Properties

• Exact Mass: 186.12564

Experimental Properties

• Density: 0.956±0.06 g/cm3(Predicted)
• Boiling Point: 208.0±8.0 °C(Predicted)
• PSA: 43.37
• pka: 12.03±0.46(Predicted)